Cas no 2248365-66-2 (endo-3-methoxybicyclo[2.1.0]pentane-1-carboxylic acid)

• Product Name: endo-3-methoxybicyclo[2.1.0]pentane-1-carboxylic acid
• CAS No: 2248365-66-2
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 5164868
• Update Time: 2026-03-04

endo-3-methoxybicyclo[2.1.0]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S,4S)-3-methoxybicyclo[2.1.0]pentane-1-carboxylic acid
• Rel-(1S,3R,4R)-3-methoxybicyclo[2.1.0]pentane-1-carboxylic acid
• (1S,3R,4R)-3-methoxybicyclo[2.1.0]pentane-1-carboxylic acid
• Z3400577515
• endo-3-methoxybicyclo[2.1.0]pentane-1-carboxylic acid

• Inchi： 1S/C7H10O3/c1-10-5-3-7(6(8)9)2-4(5)7/h4-5H,2-3H2,1H3,(H,8,9)/t4-,5+,7-/m0/s1
• InChI Key： BSBUJOJZVJWXFC-BFHQHQDPSA-N
• SMILES： O(C)[C@@H]1C[C@@]2(C(=O)O)C[C@H]21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 0
• Topological Polar Surface Area: 46.5

Additional information on endo-3-methoxybicyclo[2.1.0]pentane-1-carboxylic acid

Professional Introduction to endo-3-methoxybicyclo[2.1.0]pentane-1-carboxylic acid (CAS No: 2248365-66-2)

endo-3-methoxybicyclo[2.1.0]pentane-1-carboxylic acid, identified by the CAS number 2248365-66-2, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This bicyclic molecule features a unique framework consisting of three fused rings, including two carbon atoms in a bridgehead position, which imparts distinct stereochemical and electronic properties. The presence of a methoxy substituent at the 3-position and a carboxylic acid functionality at the 1-position further enhances its chemical reactivity and potential biological activity.

The synthesis and characterization of endo-3-methoxybicyclo[2.1.0]pentane-1-carboxylic acid have been subjects of extensive research due to its potential applications in drug discovery. The compound's rigid bicyclic core mimics the scaffolds found in numerous bioactive natural products, making it a valuable scaffold for designing novel therapeutic agents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its incorporation into drug development pipelines.

One of the most compelling aspects of endo-3-methoxybicyclo[2.1.0]pentane-1-carboxylic acid is its structural versatility, which allows for modifications at multiple positions to tailor its pharmacological properties. The carboxylic acid group can be readily converted into esters, amides, or other derivatives, expanding its utility in medicinal chemistry. Furthermore, the methoxy group provides a site for further functionalization, enabling the introduction of diverse substituents that can modulate binding affinity and selectivity.

Recent studies have highlighted the biological significance of endo-3-methoxybicyclo[2.1.0]pentane-1-carboxylic acid and its derivatives. Researchers have demonstrated that compounds with similar scaffolds exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, derivatives of this molecule have shown promise in inhibiting enzymes involved in inflammation and pain pathways, suggesting potential therapeutic applications in managing chronic inflammatory conditions.

The stereochemistry of endo-3-methoxybicyclo[2.1.0]pentane-1-carboxylic acid plays a crucial role in determining its biological activity. The endo configuration refers to the spatial orientation of substituents within the bicyclic system, which can significantly influence interactions with biological targets such as enzymes and receptors. Computational studies have been instrumental in understanding how different stereoisomers of this compound interact with their targets at the molecular level, providing insights into structure-activity relationships.

In addition to its pharmacological potential, endo-3-methoxybicyclo[2.1.0]pentane-1-carboxylic acid has been explored as a building block for more complex molecules through cross-coupling reactions and other synthetic transformations. These reactions allow for the introduction of additional functional groups and heteroatoms, creating libraries of derivatives with tailored properties for drug discovery efforts.

The growing interest in endo-3-methoxybicyclo[2.1.0]pentane-1-carboxylic acid has spurred innovation in synthetic chemistry, with researchers developing novel catalytic systems to streamline its preparation and functionalization. Transition-metal-catalyzed reactions have been particularly effective in constructing the bicyclic core efficiently while maintaining high selectivity for desired stereoisomers.

The future prospects for endo-3-methoxybicyclo[2.1.0]pentane-1-carboxylic acid are promising, with ongoing research aimed at uncovering new biological activities and optimizing synthetic routes for industrial-scale production. Collaborative efforts between synthetic chemists and biologists are expected to yield novel therapeutic agents based on this scaffold, addressing unmet medical needs across various disease areas.